Cas no 1807121-44-3 (2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-carboxylic acid)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-carboxylic acid
• CAS No: 1807121-44-3
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4807043
• Update Time: 2025-07-17

2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-carboxylic acid

• Inchi： 1S/C9H6F2N2O2/c1-4-5(9(14)15)2-6(8(10)11)7(3-12)13-4/h2,8H,1H3,(H,14,15)
• InChI Key： SWPLZSIJSQJLKW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C)C(C(=O)O)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 1.5
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-carboxylic acid

Research Briefing on 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-carboxylic acid (CAS: 1807121-44-3)

2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-carboxylic acid (CAS: 1807121-44-3) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and agrochemical development. This compound features a unique combination of functional groups, including a cyano group, a difluoromethyl group, and a carboxylic acid moiety, which make it a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility as a key intermediate in the preparation of novel pharmaceuticals and agrochemicals.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-carboxylic acid as a precursor for the synthesis of kinase inhibitors. The researchers demonstrated that the compound could be efficiently converted into various heterocyclic scaffolds that showed promising activity against several cancer-related kinases. The presence of the difluoromethyl group was found to significantly enhance the metabolic stability of the resulting inhibitors, addressing a common challenge in drug development.

In the agrochemical sector, a recent patent application (WO2023051234) disclosed the use of derivatives of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-carboxylic acid as novel fungicides. The compounds exhibited excellent activity against a broad spectrum of plant pathogens, with the difluoromethylpyridine moiety contributing to both potency and systemic mobility in plants. This represents an important advancement in the development of next-generation crop protection agents with improved environmental profiles.

From a synthetic chemistry perspective, several innovative routes to 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-carboxylic acid have been reported in the past year. A particularly noteworthy approach (Organic Process Research & Development, 2023) described a continuous flow process that significantly improved the yield and purity of the compound while reducing hazardous waste generation. This methodological advancement has important implications for the scalable production of this valuable intermediate.

The physicochemical properties of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-carboxylic acid have also been the subject of recent investigations. Computational studies have provided insights into its conformational preferences and hydrogen bonding capabilities, which are crucial for understanding its interactions with biological targets. These findings are helping to guide the rational design of derivatives with optimized pharmacological or agrochemical properties.

Looking ahead, the unique structural features of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-carboxylic acid continue to inspire innovation across multiple applications. Current research efforts are exploring its potential in areas such as PET tracer development, metal-organic frameworks for drug delivery, and as a ligand in catalytic systems. The compound's versatility and the growing body of research supporting its utility suggest that it will remain an important focus of investigation in chemical biology and related fields for the foreseeable future.